Carbonyl compounds

Carbonyl compounds are a class of organic compounds characterized by the presence of a carbonyl group, which consists of a carbon atom double-bonded to an oxygen atom. These compounds can be categorized into several types including aldehydes, ketones, carboxylic acids, esters, and amides. Aldehydes feature a carbonyl group adjacent to a hydrogen atom and another alkyl or aryl group (e.g., CH3CHO), while ketones have two alkyl or aryl groups attached to the carbonyl carbon (e.g., CH3COCH3). Carboxylic acids contain a carboxyl functional group (-COOH) and are commonly used in industrial applications such as the production of detergents, paints, and pharmaceuticals. Esters, formed by reacting carboxylic acids with alcohols, have a broad range of uses from flavorings to plasticizers. Amides, derived from carboxylic acids through reaction with amines, are essential in biological systems as components of proteins and play crucial roles in various industries including pharmaceuticals and polymers. The unique chemical properties of carbonyl compounds make them indispensable in both academic research and industrial applications across multiple sectors such as medicine, agriculture, and manufacturing.
Carbonyl compounds
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  • Critical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical Formulations
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  • Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications
    Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications Introduction Tetrabutylammonium fluoride (TBAF), a quaternary ammonium salt with the chemical formula (C₄H₉)₄N⁺F⁻, has emerged as a transformative reagent in modern chemistry and pharmaceutical research. Originally developed as a source of "naked" fluoride ions in aprotic solvents, TBAF transcends its...
  • N,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical Synthesis
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  • A Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic Applications
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